Cas no 7450-69-3 (Phenyl Phosphorodiamidate)
Phenyl Phosphorodiamidate structure
Product name:Phenyl Phosphorodiamidate
Phenyl Phosphorodiamidate Chemical and Physical Properties
Names and Identifiers
-
- phenyl diamidophosphate
- Phenyl phosphorodiamidate
- diaminophosphoryloxybenzene
- Phosphorodiamidic acid, phenyl ester
- AYRRNFHDJUXLEQ-UHFFFAOYSA-N
- phenylphosphorodiamidat
- Phosphoric phenyl ester diamide
- phenyl phosphordiamidate
- Phenyl diamidophosphate #
- Oprea1_096673
- diaminophenoxyphosphino-1-one
- [(diaminophosphoryl)oxy]benzene
- Phosphorodiamidic acid,phenyl ester
- NS00008806
- Phenylphosphoryldiamidate
- FT-0636489
- EC 231-218-6
- AI3-51284
- Phosphorodiamidic acid-phenyl ester
- UNII-5F6HV3J4VN
- CS-0206396
- DTXSID4073382
- 7450-69-3
- MFCD00014767
- amino(anilino)phosphinate
- SCHEMBL731553
- CHEMBL462480
- EINECS 231-218-6
- E85333
- Phenylphosphorodiamidate
- AKOS015856798
- A838155
- 5F6HV3J4VN
- DB-014965
- Phenyl Phosphorodiamidate
-
- MDL： MFCD00014767
- Inchi： 1S/C6H9N2O2P/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H4,7,8,9)
- InChI Key： AYRRNFHDJUXLEQ-UHFFFAOYSA-N
- SMILES： P(N([H])[H])(N([H])[H])(=O)OC1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 608629
Computed Properties
- Exact Mass: 172.04000
- Monoisotopic Mass: 172.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.3
- XLogP3: -0.3
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Off white powder
- Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 185 ºC
- Boiling Point: 313.8°C at 760 mmHg
- Flash Point: 143.6°C
- Refractive Index: 1.571
- Solubility: Soluble (130 g/l) (25 º C),
- PSA: 88.15000
- LogP: 2.49150
- Solubility: Not available
- Sensitiveness: Air & Light Sensitive
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Phenyl Phosphorodiamidate Security Information
- Signal Word：Warning
- Hazard Statement： H302 (100%) H319 (100%)
-
Warning Statement：
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Hazardous Material transportation number：3278
- Hazard Category Code： 25-36/37/38
- Safety Instruction： S24/25
- Packing Group：III
- Packing Group：III
- PackingGroup：III
- Risk Phrases：R25; R36/37/38
- Storage Condition：Store at 4 ° C, -4 ° C is better
Phenyl Phosphorodiamidate Customs Data
- HS CODE：29310099
Phenyl Phosphorodiamidate PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D397587-25g |
Phenyl phosphorodiamidate |
7450-69-3 | 97% | 25g |
$320 | 2024-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P304540-25g |
Phenyl Phosphorodiamidate |
7450-69-3 | 98% | 25g |
¥835.90 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59915-1g |
Phenyl Phosphorodiamidate |
7450-69-3 | 98% | 1g |
¥88.0 | 2023-09-05 | |
| eNovation Chemicals LLC | D493045-10g |
PHENYLPHOSPHORODIAMIDATE |
7450-69-3 | 95% | 10g |
$980 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59915-5g |
Phenyl Phosphorodiamidate |
7450-69-3 | 98% | 5g |
¥278.0 | 2023-09-05 | |
| Ambeed | A937696-5g |
Phenyl phosphorodiamidate |
7450-69-3 | 98% | 5g |
$40.0 | 2025-02-26 | |
| abcr | AB109902-5 g |
Phenyl phosphorodiamidate, 97%; . |
7450-69-3 | 97% | 5g |
€117.60 | 2023-06-24 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13562-10g |
Phenyl phosphorodiamidate, 97% |
7450-69-3 | 97% | 10g |
￥768.00 | 2023-03-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P365A-25g |
Phenyl Phosphorodiamidate |
7450-69-3 | 98% | 25g |
￥1127.0 | 2022-06-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-272022-10 g |
Phenylphosphorodiamidate, |
7450-69-3 | ≥95% | 10g |
￥1,880.00 | 2023-07-10 |
Phenyl Phosphorodiamidate Related Literature
-
1. Index pages
-
Jishao Jiang,Yang Wang,Dou Yu,Jingyu Li,Jin Han,Huilin Cui,Ronghui Cheng,Xing Yao,Guangxuan Yan,Yunbei Li,Guifen Zhu RSC Adv. 2021 11 37667
-
3. Rapid synthesis and interconversions of fatty 4,5-dihydroimidazoles and fatty 1,4,5,6-tetrahydropyrimidines. Thermal cyclizations of fatty amides involving phenyl phosphorodiamidateRichard N. Butler,John D. Thornton,C. B. O'Regan J. Chem. Soc. Perkin Trans. 1 1983 2197
-
Peiyan Shen,Yuqi Zhang,Zhongyu Cai,Ruixiang Liu,Xiaoying Xu,Ran Li,Ji-Jiang Wang,De’an Yang J. Mater. Chem. C 2021 9 5840
-
5. 3,5-Disubstituted 6-benzyl-1,2,4-triazines: syntheses and reactionsKhizar Wasti,Madeleine M. Joullié J. Chem. Soc. Perkin Trans. 1 1976 2521
-
Huacan Lin,Luke J. Leman,Ramanarayanan Krishnamurthy Chem. Sci. 2022 13 13741
-
7. 550. Phosphorylation through glyoxalines [iminazoles] and its significance in enzymic transphosphorylationJ. Baddiley,J. G. Buchanan,R. Letters J. Chem. Soc. 1956 2812
-
8. Migration of the amino group in the base-induced rearrangements of N-(aminophosphinoyl)-O-sulphonylhydroxylaminesMartin J. P. Harger,Adrian Smith J. Chem. Soc. Perkin Trans. 1 1986 2169
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